Agistatin D
Agistatin D
Brand Name:
Vulcanchem
CAS No.:
144096-47-9
VCID:
VC0170607
InChI:
InChI=1S/C11H14O4/c1-2-7-3-4-9-11(14,10(7)13)8(12)5-6-15-9/h4-7,10,13-14H,2-3H2,1H3/t7-,10-,11+/m1/s1
SMILES:
CCC1CC=C2C(C1O)(C(=O)C=CO2)O
Molecular Formula:
C11H14O4
Molecular Weight:
210.229
Agistatin D
CAS No.: 144096-47-9
Main Products
VCID: VC0170607
Molecular Formula: C11H14O4
Molecular Weight: 210.229
| CAS No. | 144096-47-9 |
|---|---|
| Product Name | Agistatin D |
| Molecular Formula | C11H14O4 |
| Molecular Weight | 210.229 |
| IUPAC Name | (4aR,5R,6R)-6-ethyl-4a,5-dihydroxy-6,7-dihydro-5H-chromen-4-one |
| Standard InChI | InChI=1S/C11H14O4/c1-2-7-3-4-9-11(14,10(7)13)8(12)5-6-15-9/h4-7,10,13-14H,2-3H2,1H3/t7-,10-,11+/m1/s1 |
| Standard InChIKey | JNJNTFPIOCKSTA-ONOSFVFSSA-N |
| SMILES | CCC1CC=C2C(C1O)(C(=O)C=CO2)O |
| PubChem Compound | 71433625 |
| Last Modified | Nov 12 2021 |
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